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Compound of Interest

Compound Name: Calcium iodate

Cat. No.: B1581256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium iodate, Ca(IO₃)₂, is an inorganic compound that is finding a niche application in

organic synthesis, primarily as a co-catalyst in oxidative cyclization reactions. While not a

universally employed bulk oxidizing agent, its unique properties contribute to efficient and

green synthetic methodologies. This document provides detailed application notes and

protocols for the use of calcium iodate in the synthesis of valuable heterocyclic compounds.

Chemical and Physical Properties

Property Value

CAS Number 7789-80-2[1]

Molecular Weight 389.88 g/mol [2]

Appearance White to off-white powder

Solubility Sparingly soluble in water, insoluble in alcohol[2]

Application: Catalytic Synthesis of Heterocyclic
Compounds
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Calcium iodate has been effectively utilized as an inexpensive, stable, and recyclable catalyst

for the one-pot synthesis of quinoxalines, pyrido[2,3-b]pyrazines, and 5,6-dicyano pyrazines.[3]

The catalytic activity is attributed to the dual role of its constituent ions: the calcium ion (Ca²⁺)

acts as a Lewis acid to activate carbonyl groups, while the iodate ion (IO₃⁻) serves as the

oxidizing agent to facilitate the cyclization and aromatization.[3][4]

Logical Relationship: Catalytic Cycle
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Catalytic Cycle for Heterocycle Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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